9-Methyl-8-oxodecanoic acid

• IUPAC Name: 9-methyl-8-oxodecanoic acid
• InChI: InChI=1S/C11H20O3/c1-9(2)10(12)7-5-3-4-6-8-11(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key: CUPHLIGZDNGANZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)CCCCCCC(=O)O
• Molecular Formula: C11H20O3
• DSSTOX Substance ID: DTXSID60645390
• Molecular Weight: 200.27 g/mol
• CAS RN: 59210-10-5

Description

9-Methyl-8-oxodecanoic acid is a compound that has not been directly synthesized or studied in the provided papers. However, related compounds and their synthesis methods can offer insights into the potential characteristics and synthetic pathways that might be applicable to 9-methyl-8-oxodecanoic acid. For instance, the synthesis of various fatty acid derivatives, such as methyl 9-oxodecanoate, has been explored due to their importance in biological systems and potential industrial applications .

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes with careful control over the reaction conditions to ensure the desired stereochemistry and purity of the final product. For example, the stereospecific synthesis of methyl (2S,9R) N-tBOC 2-amino 8-oxo 9,10-epoxydecanoate was achieved through a two-step process involving stereospecific alkylation and Sharpless epoxidation . Similarly, the synthesis of pure methyl 9-oxodecanoate, an intermediate in the synthesis of queen honeybee ester, was performed using a half ester-acid chloride and methyl aluminium dichloride, with careful purification at crucial stages . These methods highlight the importance of selective reactions and purification in the synthesis of complex fatty acid derivatives.

Molecular Structure Analysis

The molecular structure of fatty acid derivatives is crucial for their biological function and chemical reactivity. The synthesis of racemic 9-methyl-10-hexadecenoic acid, for example, confirmed the E double bond configuration through gas chromatographic co-elution experiments . This type of analysis is essential for understanding the molecular structure and stereochemistry of the synthesized compounds.

Chemical Reactions Analysis

The chemical reactivity of fatty acid derivatives is influenced by their functional groups and molecular structure. The synthesis of methyl 9-nonyloxynonanoate, a reduction product of an unusual unsaturated ether, confirms the structure of the original fatty acid and provides insights into the enzymic oxidation processes in biological systems . Additionally, the synthesis and pharmacological properties of 9-oxo-2E-decenoic acid, a queen honeybee pheromone, involved regio- and stereoselective conversions, highlighting the complexity of chemical reactions involving fatty acid derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of fatty acid derivatives, such as solubility, melting point, and reactivity, are determined by their molecular structure. For instance, the antitumor substances 10-methylene-11-oxododecanoic acid and 9-methylene-10-oxoundecanoic acid were synthesized from Mannich bases, and their antitumor activities were described, suggesting that the introduction of certain functional groups can significantly alter the biological properties of these compounds .